Cas no 100700-38-7 (1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-)
![1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- structure](https://www.kuujia.com/scimg/cas/100700-38-7x300.png)
100700-38-7 structure
Product Name:1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
CAS No:100700-38-7
Molecular Formula:C29H30N4O2
Molecular Weight:466.5741
CID:157234
PubChem ID:57990
1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Properties
Names and Identifiers
-
- 1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
- 1-Piperidinebutyronitrile,4-[3-(hydroxymethyl)-2-oxo-1-benzimidazolinyl]-a,a-diphenyl- (7CI)
- 4-[4-[3-(hydroxymethyl)-2-oxobenzimidazol-1-yl]piperidin-1-yl]-2,2-diphenylbutanenitrile
- 5-24-02-00380 (Beilstein Handbook Reference)
- Butyronitrile, 2,2-diphenyl-4-(4-(3-hydroxymethyl-2-oxo-1-benzimidaizolinyl)piperidino)-
- 1-(3-Cyano-3,3-diphenylpropyl)-4-(3-hydroxymethyl-2-oxo-1-benzimidazolinyl)-piperidine
- 100700-38-7
- DTXSID90143470
- BRN 0869542
-
- InChIKey: HLBZVDQDHZUVOU-UHFFFAOYSA-N
- Inchi: InChI=1S/C29H30N4O2/c30-21-29(23-9-3-1-4-10-23,24-11-5-2-6-12-24)17-20-31-18-15-25(16-19-31)33-27-14-8-7-13-26(27)32(22-34)28(33)35/h1-14,25,34H,15-20,22H2
- SMILES: OCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C#N)C3=CC=CC=C3)CC2)C2=CC=CC=C12
Computed Properties
- Exact Mass: 466.2371
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 7
- Monoisotopic Mass: 466.237
- Heavy Atom Count: 35
- Complexity: 740
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 70.8A^2
Experimental Properties
- LogP: 4.22758
- PSA: 70.81
- Refractive Index: 1.634
- Boiling Point: 655.5°Cat760mmHg
- Flash Point: 350.2°C
- Density: 1.242
1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Related Literature
-
Zhenzhuo Lan,Jacob Toney Catal. Sci. Technol., 2023,13, 342-351
-
Ya-Fang Gao,Tie Zhang,Wan-Ying Zhang,Qiong Ye,Da-Wei Fu J. Mater. Chem. C, 2019,7, 9840-9849
-
Yonghui Yu,Jingjie Zhang,Jing Wang,Baogao Sun RSC Adv., 2019,9, 18060-18069
-
Ja-Young Seo,Jaeho Choi,Hui-Seon Kim,Jaegyeom Kim,June-Mo Yang,Can Cuhadar,Ji Su Han,Seung-Joo Kim,Donghwa Lee,Ho Won Jang,Nam-Gyu Park Nanoscale, 2017,9, 17144-17144
-
5. Validation of the CALUX bioassay for the screening of PCDD/Fs and dioxin-like PCBs in retail fishTomoaki Tsutsumi,Yoshiaki Amakura,Masafumi Nakamura,David J. Brown,George C. Clark,Kumiko Sasaki,Masatake Toyoda,Tamio Maitani Analyst, 2003,128, 486-492
-
Cecilia Spedalieri,Stephan Werner,Peter Guttmann Nanoscale, 2021,13, 968-979
-
Guangfeng Liu,Jie Liu,Xiaoxin Zheng,Yang Liu,Dongsheng Yuan,Xixia Zhang,Zeliang Gao,Xutang Tao CrystEngComm, 2015,17, 2569-2574
-
Apurba Samanta,Shyamal Pramanik,Subhashis Mondal,Soumitra Maity Chem. Commun., 2022,58, 8400-8403
-
Xiaobo Chen,Jingguo Ding,Jing Jiang,Guoce Zhuang,Zhihai Zhang,Peizhi Yang RSC Adv., 2018,8, 29488-29494
-
Se-Young Kee,Jong Min Lim,Soo-Jin Kim,Jaeduk Yoo,Jung-Su Park,Tridib Sarma,Vincent M. Lynch,Pradeepta K. Panda,Dongho Kim,Chang-Hee Lee Chem. Commun., 2011,47, 6813-6815
100700-38-7 (1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-) Related Products
- 109704-53-2(Tetramethylammonium triacetoxyborohydride)
- 15200-13-2(Pyridine,2-ethoxy-3,4,5,6-tetrahydro-)
- 175201-69-1((S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic Acid)
- 179056-80-5(Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-)
- 116861-31-5(N-Boc-3-Chloropropylamine)
- 18860-78-1(Phenylguanidine Nitrate)
- 157169-68-1(4-Oxazoleacetic acid,5-methyl-2-(4-methylphenyl)-, methyl ester)
- 169280-33-5(Methyl 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoate hydrochloride)
- 117538-45-1(2-bromo-1-(3-chlorophenyl)ethan-1-ol)
- 175137-18-5(1H-Pyrazole-4-carbonylchloride, 1-(4-chlorophenyl)-5-propyl-)
Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
https://www.jx-pharm.com/index.html

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
http://eng.biocuiyuan.com

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
